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Compound of Interest

Compound Name: Diaminoglyoxime

Cat. No.: B1384161 Get Quote

An In-depth Technical Guide to Diaminoglyoxime: Safety and Handling Precautions

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. The information provided is based on publicly available Safety Data Sheets

(SDS) and should be supplemented with a thorough review of the specific SDS provided by the

supplier and adherence to all applicable institutional and regulatory safety protocols. The

toxicological properties of diaminoglyoxime have not been fully investigated.[1]

Hazard Identification
Diaminoglyoxime is classified as a substance that can cause skin and eye irritation.[2] It may

also cause respiratory irritation.[2] The primary routes of exposure are inhalation, skin

absorption, ingestion, and eye contact.

Potential Health Effects:

Eye: May cause eye irritation.[1]

Skin: May cause skin irritation and may be harmful if absorbed through the skin.[1]

Ingestion: May cause irritation of the digestive tract and may be harmful if swallowed.[1]

Inhalation: May cause respiratory tract irritation and may be harmful if inhaled.[1]
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Chronic: No information has been found regarding the chronic health effects of

diaminoglyoxime.[1]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the exposed individual to fresh air

immediately.[1] If breathing is difficult, administer

oxygen.[1] If breathing has stopped, provide

artificial respiration.[1] Seek medical attention.

[1]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[1][2] Wash

the affected area with soap and water.[3] Get

medical aid if irritation develops or persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][2] Seek medical

attention.[1]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water.[1] Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.[1]

Fire-Fighting Measures
In the event of a fire involving diaminoglyoxime, the following measures should be taken:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[1][2][3][4]
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Specific Hazards: During a fire, irritating and highly toxic gases may be generated through

thermal decomposition or combustion, including carbon oxides and nitrogen oxides.[1][2]

Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing

apparatus (SCBA) in pressure-demand, MSHA/NIOSH (approved or equivalent), and full

protective gear.[1][2]

Accidental Release Measures
In the case of a spill or accidental release, the following procedures should be followed:

Personal Precautions: Use proper personal protective equipment as indicated in Section 6.0.

[1] Avoid dust formation and breathing in dust, vapors, mist, or gas.[1][3] Ensure adequate

ventilation.[1] Evacuate personnel to safe areas.[3]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[3] Do not

let the product enter drains, other waterways, or soil.[2]

Containment and Cleanup: Vacuum or sweep up the material and place it into a suitable,

closed container for disposal.[1][2] Clean up spills immediately.[1] Avoid generating dusty

conditions.[1]

Handling and Storage
Proper handling and storage are essential to minimize risk.

Handling:

Wash thoroughly after handling.[1]

Use with adequate ventilation.[1]

Minimize dust generation and accumulation.[1][2]

Avoid contact with eyes, skin, and clothing.[1][2]

Keep the container tightly closed.[1]
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Avoid ingestion and inhalation.[1]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[1][2]

Store in a tightly closed container.[1][2]

For long-term storage, a temperature of 2-8°C is recommended.[2]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are critical for minimizing

exposure.

Engineering Controls: Facilities storing or utilizing this material should be equipped with an

eyewash station and a safety shower.[1] Use adequate ventilation to keep airborne

concentrations low.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1][3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[1][3]

Respiratory Protection: Follow the OSHA respirator regulations found in 29 CFR 1910.134

or European Standard EN 149. A NIOSH/MSHA or European Standard EN 149 approved

respirator should be used if exposure limits are exceeded or if irritation or other symptoms

are experienced.[1]

Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₂H₆N₄O₂ [2][5]

Molecular Weight 118.09 g/mol [5]

Appearance Yellow crystalline powder [5][6]

Melting Point 200-204 °C [5]

Boiling Point 238.1°C at 760 mmHg [5]

Flash Point 97.8°C [5]

Density 1.9 g/cm³ [5]

Stability and Reactivity
Chemical Stability: Stable under normal conditions of use.[7]

Conditions to Avoid: Fine particles, such as dust and mists, may fuel fires or explosions.[7]

Incompatible Materials: Information on incompatible materials is not readily available in the

searched documents. It is prudent to avoid strong oxidizing agents.

Hazardous Decomposition Products: Emits toxic fumes of carbon monoxide and oxides of

nitrogen under fire conditions.[2][7]

Toxicological Information
The toxicological properties of diaminoglyoxime have not been fully investigated.[1] No

specific data on acute toxicity (LD50/LC50), carcinogenicity, mutagenicity, or reproductive

toxicity were found in the reviewed literature.[1] Therefore, it should be handled with the caution

appropriate for a chemical with an unknown toxicological profile.

Experimental Protocols
A comprehensive search of publicly available scientific literature and safety data did not yield

any specific toxicological or preclinical studies for diaminoglyoxime. As such, there are no key

experiments with detailed methodologies to report for this compound. The lack of such data
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underscores the importance of adhering to the stringent safety and handling precautions

outlined in this guide.

Disposal Considerations
Waste disposal should be conducted in accordance with all applicable federal, state, and local

environmental regulations. The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[4] Do not contaminate

water, foodstuffs, feed, or seed by storage or disposal, and do not discharge to sewer systems.

[4]

Visualization of Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of

diaminoglyoxime, from receipt to disposal.
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Start: Receiving Diaminoglyoxime

Store in a cool, dry, well-ventilated area in a tightly closed container.

End: Proper Disposal

Conduct Risk Assessment
- Review SDS

- Identify Hazards (Skin/Eye Irritant)

Handling Precautions
- Use in a well-ventilated area

- Avoid dust formation
- Avoid contact with skin and eyes

Required Personal Protective Equipment (PPE)
- Safety goggles with side-shields

- Chemical-resistant gloves
- Protective clothing

- Respirator (if exposure limits are exceeded)

Accidental Release / Spill Exposure Incident

Waste Generation

During normal use

Spill Response
- Evacuate area

- Wear appropriate PPE
- Avoid dust generation

- Sweep or vacuum into a suitable container for disposal

First Aid Measures
- Inhalation: Move to fresh air

- Skin: Wash with soap and water
- Eyes: Rinse with water for 15 mins

- Ingestion: Do NOT induce vomiting, seek medical attention

Seek medical attention

Click to download full resolution via product page

Caption: Safe handling workflow for diaminoglyoxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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